Cas no 946744-68-9 (7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one)

• Product Name: 7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
• CAS No: 946744-68-9
• MF: C₉H₈ClN₃OS
• MW: 241.697319030762
• MDL: MFCD11053937
• CID: 1087421
• PubChem ID: 17604714
• Update Time: 2025-05-24

7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-(Chloromethyl)-2-cyclopropyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
• 7-(chloromethyl)-2-cyclopropyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
• 7-(chloromethyl)-2-cyclopropyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one(SALTDATA: FREE)
• WMB74468
• 946744-68-9
• AKOS005714799
• VS-02464
• MFCD11053937
• DTXSID80589707
• BBL010369
• STL146015
• 7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one

• MDL： MFCD11053937
• Inchi： 1S/C9H8ClN3OS/c10-4-6-3-7(14)13-9(11-6)15-8(12-13)5-1-2-5/h3,5H,1-2,4H2
• InChI Key： RZAODRKXUJHQOO-UHFFFAOYSA-N
• SMILES： ClCC1=CC(N2C(=N1)SC(C1CC1)=N2)=O

Computed Properties

• Exact Mass: 241.0076608g/mol
• Monoisotopic Mass: 241.0076608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3Ų

Additional information on 7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one

Comprehensive Overview of 7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one (CAS No. 946744-68-9)

The compound 7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one (CAS No. 946744-68-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This molecule combines a thiadiazole ring fused with a pyrimidinone core, which is further functionalized with a chloromethyl group and a cyclopropyl substituent. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive compounds.

Recent trends in drug discovery highlight the growing interest in heterocyclic compounds like 7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one. Researchers are particularly focused on its potential as a scaffold for designing enzyme inhibitors or receptor modulators. The presence of the chloromethyl group offers reactivity for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the current demand for fragment-based drug design and click chemistry applications in medicinal chemistry.

From a synthetic chemistry perspective, the thiadiazolo-pyrimidinone core of this compound is intriguing due to its electron-deficient nature, which can participate in various cycloaddition reactions. The cyclopropyl moiety adds steric and electronic complexity, often influencing the compound's bioavailability and metabolic stability—a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. These properties make CAS No. 946744-68-9 a subject of interest in computational chemistry and molecular docking simulations.

In agrochemical research, derivatives of 7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one have been explored for their potential as plant growth regulators or pesticide intermediates. The thiadiazole ring is known to exhibit herbicidal and fungicidal activities, which aligns with the industry's push for green chemistry solutions. This compound's versatility also makes it relevant to discussions about sustainable agriculture and crop protection innovations.

Analytical characterization of 946744-68-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in research. The rise of AI-assisted spectral analysis tools has further streamlined the identification and quality control processes for such specialized chemicals.

Safety and handling protocols for 7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one emphasize standard laboratory precautions, given its reactive chloromethyl group. While not classified as hazardous under normal conditions, proper storage in anhydrous environments is recommended to prevent degradation—a consideration frequently searched by laboratory technicians and procurement specialists.

The commercial availability of CAS No. 946744-68-9 through specialty chemical suppliers reflects its niche but growing importance. Pricing and scalability questions often arise in online forums, indicating market interest in this high-value intermediate. Its applications in patented pharmaceutical formulations have also spurred discussions about intellectual property landscapes in chemical innovation.

Future research directions for this compound may explore its photophysical properties for materials science applications or its potential in bioconjugation strategies. As the scientific community prioritizes multifunctional molecules, 7-(Chloromethyl)-2-cyclopropyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one stands out as a versatile building block with untapped possibilities across interdisciplinary fields.